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Compound of Interest

Compound Name: Bibn 140

Cat. No.: B1666968 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BIBN 4096 BS, also known as Olcegepant, is a potent and selective non-peptide antagonist of

the calcitonin gene-related peptide (CGRP) receptor.[1][2][3] It exhibits high affinity for the

human CGRP receptor, with IC50 values in the nanomolar range, making it a valuable tool for

studying the role of CGRP in various physiological and pathological processes, particularly in

migraine research.[4] Proper dissolution and handling of BIBN 4096 BS are critical for obtaining

accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving BIBN 4096 BS for in vitro studies due to its high solubilizing capacity. This

document provides a detailed protocol for dissolving BIBN 4096 BS in DMSO, along with

relevant data and diagrams to guide researchers.

Quantitative Data Summary
The following table summarizes the key quantitative data for BIBN 4096 BS.
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Parameter Value Reference

Molecular Weight 869.65 g/mol

Chemical Formula C₃₈H₄₇Br₂N₉O₅

Solubility in DMSO Up to 50 mM

Purity ≥95% (HPLC)

Storage (Powder) -20°C

Storage (in DMSO)
-20°C for up to 1 month, -80°C

for up to 6 months

Experimental Protocol: Preparation of a 50 mM
Stock Solution of BIBN 4096 BS in DMSO
This protocol describes the preparation of a 50 mM stock solution of BIBN 4096 BS in DMSO, a

concentration commonly used for in vitro experiments.

Materials:

BIBN 4096 BS powder

Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Pre-dissolution Preparation:
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Bring the vial of BIBN 4096 BS powder and the DMSO to room temperature before

opening to prevent condensation.

Calculate the required amount of BIBN 4096 BS and DMSO to prepare the desired volume

of a 50 mM stock solution. For example, to prepare 1 mL of a 50 mM solution:

Mass of BIBN 4096 BS = 0.050 mol/L * 0.001 L * 869.65 g/mol = 0.04348 g = 43.48 mg.

Dissolution:

Carefully weigh the calculated amount of BIBN 4096 BS powder and place it into a sterile

microcentrifuge tube or vial.

Add the corresponding volume of DMSO to the tube.

Vortex the mixture thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle

warming (to 37°C) can also be applied, but care should be taken to avoid degradation.

Storage and Handling:

Once fully dissolved, the stock solution should be clear.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

When preparing working solutions for cell-based assays, ensure the final concentration of

DMSO is kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Visualizations
Signaling Pathway of CGRP and its Antagonism by BIBN
4096 BS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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